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For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl phenyl sulfone (CAS No: 16212-05-8) is a versatile organic compound utilized in organic
synthesis as an intermediate for various pharmaceuticals and agrochemicals. Its reactivity,
attributed to the allyl group, makes it a valuable synthon. However, this reactivity also
necessitates a thorough understanding of its safety profile and potential hazards. This technical
guide provides a comprehensive overview of the available safety data for allyl phenyl sulfone,
including its physicochemical properties, toxicological profile, and associated hazards. All
gquantitative data is presented in structured tables for clarity and ease of comparison.
Additionally, this guide outlines a general workflow for chemical hazard assessment and
discusses potential metabolic pathways for sulfone-containing compounds, providing a broader
context for risk evaluation in a research and drug development setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use. Allyl phenyl sulfone is a colorless to light yellow liquid with limited
solubility in water but soluble in organic solvents like ethanol and ether. Key quantitative
properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Allyl Phenyl Sulfone
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Property Value Reference(s)

Molecular Formula C9H1002Ss [1112]

Molecular Weight 182.24 g/mol [1][3]

CAS Number 16212-05-8 [2]

Appearance Colorless to light yellow liquid [2]
324.7 £ 25.0 °C at 760

Boiling Point mmHg110-113 °C at 0.5 [11[3]114]
mmHg

Densit 1.1 £ 0.1 g/cm31.189 g/mL at (I

ensi
Y 25°C
_ 182.2 + 15.8 °C>230 °F (>110

Flash Point [11[31[41[5]
°C)113 °C (closed cup)

Refractive Index 1.530n20/D 1.548 [11[3]114]

Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [1]

LogP 1.40 [1]

Water Solubility Insoluble [4]

Hazard Identification and Classification

Allyl phenyl sulfone is classified as a hazardous substance. The primary hazards are related

to its irritant properties.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference(s)
Skin H315: Causes skin
: I 2 N [21[3][6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- 2 N [21[3][6]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) o [2][3][6]
respiratory irritation
Exposure)

The signal word for allyl phenyl sulfone is "Warning".[2][3]

Toxicological Data

The available toxicological data for allyl phenyl sulfone is limited. A lethal dose (LD50) has

been determined in mice via the intravenous route.

Table 3: Acute Toxicity Data

Route of )
Test Type Species

Exposure

Toxic Reference(s
Effects )

Dose

LD50 Intravenous Mouse

Details of
toxic effects
320 mglkg not reported 1
other than
lethal dose

value

No information is available regarding acute toxicity for oral or dermal routes of exposure.[2]

Furthermore, there is no data available on germ cell mutagenicity, carcinogenicity, or

reproductive toxicity.[2]

Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of allyl phenyl sulfone are not
publicly available in the cited literature. However, standardized guidelines for assessing skin
and eye irritation, as well as acute toxicity, are established by organizations such as the
Organisation for Economic Co-operation and Development (OECD). It is presumed that the
classification of allyl phenyl sulfone is based on studies following such recognized protocols.

For instance, a typical acute dermal irritation study (e.g., OECD Guideline 404) would involve
the application of the substance to the shaved skin of laboratory animals (usually rabbits) and
observing for signs of erythema and edema over a set period. Similarly, an acute eye irritation
study (e.g., OECD Guideline 405) involves instilling the substance into the eye of an animal
and grading the ocular lesions.

Signaling Pathways and Logical Relationships
Generalized Metabolic Pathway for Xenobiotics

While specific metabolic pathways for allyl phenyl sulfone have not been detailed in the
available literature, a general understanding of xenobiotic metabolism can provide insights into
its potential biotransformation. Sulfone groups are generally stable; however, the allyl and
phenyl moieties can be subject to metabolic reactions. The following diagram illustrates a
generalized pathway for the metabolism of foreign compounds in the body.

Generalized Xenobiotic Metabolism

Phase | Metabolism Phase Il Metabolism

Oxidation, Reduction,
Hydrolysis (CYP450s’

Conjugation
e.g., Glucuronidation, Sulfation

Elimination
(Urine, Feces)

Functionalized Metabolites
(e.g., hydroxylated)

Allyl Phenyl Sulfone
(Lipophilic)

Conjugated Metabolites
(Water-soluble)

Click to download full resolution via product page

Caption: Generalized two-phase metabolism of xenobiotics.

Workflow for Chemical Hazard and Risk Assessment

For professionals in research and drug development, a structured approach to evaluating the
safety of a chemical like allyl phenyl sulfone is crucial. The following diagram outlines a
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typical workflow for hazard identification and risk assessment.

Chemical Hazard and Risk Assessment Workflow

Hazard Identification
(Literature Review, SDS)

Dose-Response Assessment Exposure Assessment
(Determine Potency, e.g., LD50) (Route, Duration, Frequency)

Risk Characterization
(Integrate Hazard and Exposure Data)

Risk Management
(PPE, SOPs, Engineering Controls)

Click to download full resolution via product page
Caption: A stepwise workflow for chemical hazard and risk assessment.

Safe Handling and First Aid

Given the identified hazards, appropriate precautions should be taken when handling allyl
phenyl sulfone.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6] In case of insufficient ventilation, wear suitable respiratory equipment.[2]

+ Handling: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or spray.

[6]
o First Aid:

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get
medical attention if irritation develops and persists.[2][6]
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2][6]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical
attention.[2][6]

o Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[2]

Fire and Explosion Hazards

Allyl phenyl sulfone is a combustible liquid.[3]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[2]

o Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide, carbon dioxide, and sulfur oxides.[2][6]

» Firefighting: As in any fire, wear a self-contained breathing apparatus (SCBA) and full
protective gear.[2]

Stability and Reactivity

Allyl phenyl sulfone is stable under normal conditions. However, it is incompatible with strong
oxidizing agents, strong acids, strong bases, and strong reducing agents.[6]

Conclusion

Allyl phenyl sulfone is a valuable chemical intermediate with defined hazards, primarily as a
skin, eye, and respiratory irritant. The available data, while not exhaustive, provides a solid
foundation for its safe use in a laboratory and research setting. Adherence to standard safety
protocols, including the use of appropriate personal protective equipment and engineering
controls, is essential to mitigate the risks associated with its handling. For drug development
professionals, understanding the potential for metabolic transformation and following a
structured risk assessment process are critical for ensuring the safety of new chemical entities
derived from or containing the allyl phenyl sulfone scaffold. Further research into the detailed
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toxicological profile and metabolic fate of this compound would be beneficial for a more
comprehensive risk characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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